Cas no 7345-50-8 (8-Ethoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione)

• Product Name: 8-Ethoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione
• CAS No: 7345-50-8
• MF: C₁₄H₁₅NOS₃
• MW: 309.469999551773
• CID: 542446
• PubChem ID: 1841561
• Update Time: 2025-06-11

8-Ethoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione Chemical and Physical Properties

Names and Identifiers

• 1H-[1,2]Dithiolo[3,4-c]quinoline-1-thione,8-ethoxy-4,5-dihydro-4,4-dimethyl-
• 8-Ethoxy-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione
• 8-ethoxy-4,5-dihydro-4,4-dimethyl-5H-2,3-dithiolo<5,4-c>-quinoline-1-thione
• 4,4-Dimethyl-1-thiono-8-ethoxy-4,5-dihydro-1H-1,2-dithiolo<3,4-c>chinolin
• 8-ethoxy-4,5-dihydro-4,4-dimethyl-2,3-dithiolo<3,4-c>quinoline-1-thione
• AKOS BBS-00005656
• Oprea1_311831
• AB00075943-01
• AKOS000270129
• SMR000116364
• SR-01000391040
• SR-01000391040-3
• IDI1_009096
• BDBM68821
• cid_1841561
• 8-Ethoxy-4,4-dimethyl-4,5-dihydro-2,3-dithia-5-aza-cyclopenta[a]naphthalene-1-thione
• 8-ethoxy-4,4-dimethyl-5H-[1,2]dithiolo[3,4-c]quinoline-1-thione
• 8-ethoxy-4,4-dimethyl-5H-dithiolo[3,4-c]quinoline-1-thione
• MLS000525890
• CS-0299527
• Z57093826
• Oprea1_061463
• MFCD00193039
• 8-ethoxy-4,4-dimethyl-4,5-dihydro-1,2-dithioleno[5,4-c]quinoline-1-thione
• HMS2486I03
• SR-01000391040-1
• IFLab1_001229
• HMS1415H19
• LS-05273
• 8-ETHOXY-4,4-DIMETHYL-1H,4H,5H-[1,2]DITHIOLO[3,4-C]QUINOLINE-1-THIONE
• CHEMBL1597074
• 7345-50-8
• 8-Ethoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione

• MDL： MFCD00193039
• Inchi： 1S/C14H15NOS3/c1-4-16-8-5-6-10-9(7-8)11-12(14(2,3)15-10)18-19-13(11)17/h5-7,15H,4H2,1-3H3
• InChI Key： YRRDXVRXIOZCAG-UHFFFAOYSA-N
• SMILES： S1C2=C(C(=S)S1)C1C=C(C=CC=1NC2(C)C)OCC

Computed Properties

• Exact Mass: 309.03200
• Monoisotopic Mass: 309.03157762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 109.83000
• LogP: 5.40340

8-Ethoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione Security Information

• HazardClass：IRRITANT

Additional information on 8-Ethoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione

Introduction to 8-Ethoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione (CAS No. 7345-50-8)

8-Ethoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione (CAS No. 7345-50-8) is a unique and complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a dithioloquinoline core and an ethoxy substituent. The combination of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The dithioloquinoline core is a notable feature of this compound. Dithioloquinolines are a class of heterocyclic compounds that have been extensively studied for their potential therapeutic applications. Recent research has highlighted the ability of dithioloquinolines to exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The presence of the ethoxy group further modulates the compound's physicochemical properties, enhancing its solubility and bioavailability.

In the context of medicinal chemistry, 8-Ethoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione has been explored for its potential as a lead compound in the development of novel therapeutic agents. Studies have shown that this compound can effectively interact with various biological targets, such as enzymes and receptors, which are implicated in several disease states. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer cell proliferation.

The dimethyl substituents on the dithioloquinoline core contribute to the overall stability and chemical reactivity of the molecule. These substituents can influence the compound's ability to cross biological membranes and reach its intended target sites within cells. This property is particularly important in drug design, where optimizing pharmacokinetic parameters is crucial for ensuring therapeutic efficacy and minimizing side effects.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the molecular interactions and mechanisms underlying the biological activities of 8-Ethoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of this compound. These studies have revealed that the dithioloquinoline core can adopt multiple conformations that are energetically favorable for binding to specific protein targets.

In addition to its potential as a therapeutic agent, 8-Ethoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione has been investigated for its use in diagnostic applications. The unique spectroscopic properties of this compound make it suitable for developing sensitive and selective biosensors. Research published in Analytical Chemistry demonstrated that this compound can be used to detect low concentrations of biomarkers associated with various diseases, such as cancer and neurodegenerative disorders.

The synthesis of 8-Ethoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione involves a series of well-defined chemical reactions that can be carried out under controlled conditions. The synthetic route typically starts with the preparation of a dithiolane intermediate, which is then converted into the final product through cyclization and thionation steps. The efficiency and scalability of this synthetic method make it suitable for large-scale production in industrial settings.

In conclusion, 8-Ethoxy-4,4-dimethyl-4,5-dihydro-1H-1,2dithiolo3,4-cquinoline-1-thione (CAS No. 7345-50-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into the properties and mechanisms of action of this compound, paving the way for innovative solutions in healthcare.